2-(4-ethylphenyl)-9-(2-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

• IUPAC Name: 2-(4-ethylphenyl)-9-(2-fluorophenyl)-8-oxo-7H-purine-6-carboxamide
• InChI: InChI=1S/C20H16FN5O2/c1-2-11-7-9-12(10-8-11)18-23-15(17(22)27)16-19(25-18)26(20(28)24-16)14-6-4-3-5-13(14)21/h3-10H,2H2,1H3,(H2,22,27)(H,24,28)
• InChI Key: DBZBEYQTBYOLKW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=NC(=C3C(=N2)N(C(=O)N3)C4=CC=CC=C4F)C(=O)N
• Molecular Formula: C20H16FN5O2
• Molecular Weight: 377.4 g/mol

Description

2-(4-ethylphenyl)-9-(2-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide, also known as EFdA, is a nucleoside reverse transcriptase inhibitor (NRTI) drug that has shown potential in the treatment of HIV and other retroviral infections. EFdA is a synthetic compound that was first synthesized in 2005 by researchers at Emory University in Atlanta, Georgia. Since then, EFdA has been the subject of numerous scientific studies and clinical trials, and its potential as an antiretroviral agent has been widely recognized.

Scientific Research Applications

Synthesis and Drug Design

Compounds similar to 2-(4-ethylphenyl)-9-(2-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide are often subjects of research in the synthesis of pharmaceuticals and bioactive molecules. For instance, the study of heterocyclic compounds, particularly purine analogs, has been significant in the development of novel therapeutic agents due to their structural similarity to nucleic acid components. These compounds have been explored for their potential in treating various diseases, including cancer, viral infections, and neurological disorders (Sainsbury, 1991).

Biochemical Applications

In biochemical research, synthetic analogs of nucleobases and nucleosides, such as the compound , are utilized to study biological processes, including DNA replication, transcription, and repair mechanisms. The introduction of fluorophenyl groups, for example, can lead to analogs with enhanced biological activity or specificity, providing insights into enzyme-substrate interactions and the role of specific genes in pathological conditions (Hajdo et al., 2010).

Materials Science

In materials science, such chemical compounds are investigated for their potential use in creating novel materials with specific properties, including fluorescence, electrical conductivity, or thermal stability. The incorporation of heterocyclic compounds into polymers or coatings can lead to materials with unique characteristics suitable for electronics, sensing applications, or as biomaterials (Wang et al., 2002).